2-chloro-N-[3-[(E)-2-cyano-3-[(6-nitro-2,3-dihydro-1,4-benzodioxin-7-yl)amino]-3-oxoprop-1-enyl]phenyl]benzamide

• IUPAC Name: 2-chloro-N-[3-[(E)-2-cyano-3-[(6-nitro-2,3-dihydro-1,4-benzodioxin-7-yl)amino]-3-oxoprop-1-enyl]phenyl]benzamide
• InChI: InChI=1S/C25H17ClN4O6/c26-19-7-2-1-6-18(19)25(32)28-17-5-3-4-15(11-17)10-16(14-27)24(31)29-20-12-22-23(36-9-8-35-22)13-21(20)30(33)34/h1-7,10-13H,8-9H2,(H,28,32)(H,29,31)/b16-10+
• InChI Key: ICNDCSRJNWNGLT-MHWRWJLKSA-N
• Canonical SMILES: C1COC2=C(O1)C=C(C(=C2)[N+](=O)[O-])NC(=O)C(=CC3=CC(=CC=C3)NC(=O)C4=CC=CC=C4Cl)C#N
• Isomeric SMILES: C1COC2=C(O1)C=C(C(=C2)[N+](=O)[O-])NC(=O)/C(=C/C3=CC(=CC=C3)NC(=O)C4=CC=CC=C4Cl)/C#N
• Molecular Formula: C25H17ClN4O6
• Molecular Weight: 504.9 g/mol

Description

The compound is a complex organic molecule with several functional groups, including an amide group, a cyano group, a nitro group, and a benzodioxin group. These functional groups could potentially give the compound a variety of chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and aromatic rings. Detailed structural analysis would require experimental data such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. The amide and cyano groups could act as nucleophiles, while the nitro group could potentially be reduced.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and functional groups. For example, the presence of polar functional groups like the amide and nitro groups could make the compound soluble in polar solvents.

Scientific Research Applications

Carbon Dot-Based Sensors

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Imidazole Derivatives and Medicinal Chemistry

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Crystal Structure and Thermal Properties

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Mechanism of Action

Target of Action

It’s worth noting that many bioactive aromatic compounds, including those with an indole nucleus, have been found to bind with high affinity to multiple receptors . This suggests that the compound could potentially interact with a variety of biological targets.

Mode of Action

Similar compounds have been observed to undergo electrophilic substitution due to excessive π-electrons delocalization . This could potentially influence the compound’s interaction with its targets and the resulting changes.

Biochemical Pathways

Indole derivatives, which share structural similarities with this compound, have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound could potentially affect a wide range of biochemical pathways and their downstream effects.

Result of Action

Similar compounds have been suggested as effective therapeutic agents for the treatment of various conditions, including diabetes mellitus . They have also been shown to display remarkable anticancer and antimicrobial activity .

Future Directions

The study of this compound could potentially contribute to various fields, such as medicinal chemistry or materials science. Future research could focus on exploring its synthesis, properties, and potential applications.